![molecular formula C10H19NO4 B6151373 (3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid CAS No. 2580091-79-6](/img/no-structure.png)
(3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid
Description
“(3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid” is a type of tert-butyloxycarbonyl-protected amino acid . It is also known as (S)-3-(tert-Butoxycarbonylamino)butanoic acid ethyl ester . This compound is used in organic synthesis, particularly in the synthesis of dipeptides .
Synthesis Analysis
The synthesis of this compound involves the use of amino acid ionic liquids (AAILs). A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared . These protected AAILs were then used as the starting materials in dipeptide synthesis with commonly used coupling reagents .Molecular Structure Analysis
The molecular structure of this compound includes a tert-butoxy carbonyl group attached to an amino group, which is part of a butanoic acid structure . The molecular formula is C10H19NO4 .Chemical Reactions Analysis
In the context of dipeptide synthesis, a distinctive coupling reagent, N, N′-diethylene-N′′-2-chloroethyl thiophosphoramide, was found to enhance amide formation in the Boc-AAILs without the addition of a base . This resulted in the formation of dipeptides in satisfactory yields within 15 minutes .Mechanism of Action
Future Directions
The use of tert-butyloxycarbonyl-protected amino acids in the synthesis of dipeptides represents a promising direction in organic synthesis . The ability to achieve satisfactory yields in a short amount of time without the need for a base suggests potential for further optimization and application in the synthesis of other peptide-based compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid involves the protection of the amine group, followed by the alkylation of the protected amine with 3-methylbutanoyl chloride. The tert-butyl group is then removed to yield the final product.", "Starting Materials": [ "tert-butylamine", "3-methylbutanoyl chloride", "diisopropylethylamine", "triethylamine", "dichloromethane", "methanol", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of amine group with tert-butoxycarbonyl (Boc) group using diisopropylethylamine as a base and dichloromethane as a solvent.", "Step 2: Alkylation of the protected amine with 3-methylbutanoyl chloride using triethylamine as a base and dichloromethane as a solvent.", "Step 3: Removal of the tert-butyl group using methanol and sodium bicarbonate as a base.", "Step 4: Acidification of the reaction mixture with hydrochloric acid and extraction with dichloromethane.", "Step 5: Washing the organic layer with water and drying over sodium sulfate.", "Step 6: Concentration of the organic layer and purification of the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
2580091-79-6 |
Product Name |
(3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid |
Molecular Formula |
C10H19NO4 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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